Cas no 2089300-13-8 (8-Iodoisoquinolin-3-amine)
8-Iodoisoquinolin-3-amine structure
Product Name:8-Iodoisoquinolin-3-amine
CAS No:2089300-13-8
MF:C9H7IN2
MW:270.069753885269
CID:6630959
PubChem ID:121231772
Update Time:2024-01-08
8-Iodoisoquinolin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoquinolinamine, 8-iodo-
- 8-Iodoisoquinolin-3-amine
- 2089300-13-8
-
- Inchi: 1S/C9H7IN2/c10-8-3-1-2-6-4-9(11)12-5-7(6)8/h1-5H,(H2,11,12)
- InChI Key: WTLIMGAZTZNKKX-UHFFFAOYSA-N
- SMILES: C1C2=C(C=CC=C2I)C=C(N)N=1
Computed Properties
- Exact Mass: 269.96540g/mol
- Monoisotopic Mass: 269.96540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 1.913±0.06 g/cm3(Predicted)
- Boiling Point: 409.8±25.0 °C(Predicted)
- pka: 4.35±0.50(Predicted)
8-Iodoisoquinolin-3-amine Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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